BE“GHE Foundational & Exploratory

Check Availability & Pricing

IUPAC name and CAS number for
Ethenebis(triphenylphosphine)nickel

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Ethenebis(triphenylphosphine)nick
Compound Name: |
e

cat. No.: B12880120

Ethenebis(triphenylphosphine)nickel: A
Technical Guide

An In-depth Examination of (Ethene)bis(triphenylphosphine)nickel(0), a Key Precursor in
Homogeneous Catalysis

This technical guide provides a comprehensive overview of
(Ethene)bis(triphenylphosphine)nickel(0), a significant organonickel complex utilized in
chemical synthesis and catalysis. This document is intended for researchers, scientists, and
professionals in the fields of chemistry and drug development, offering detailed information on
its chemical identity, properties, synthesis, and applications.

Chemical Identity and Properties

(Ethene)bis(triphenylphosphine)nickel(0) is a nickel(0) complex where the central nickel atom is
coordinated to one ethene molecule and two triphenylphosphine ligands.

Table 1: Chemical Identifiers and Physical Properties
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Identifier Value

IUPAC Name ethene;nickel;triphenylphosphane[1]
CAS Number 23777-40-4[1]

Molecular Formula CssH34aNiP2[1]

Molecular Weight 611.3 g/mol [1]

Appearance Air-sensitive solid

Table 2: Structural and Spectroscopic Data

Property Value

Coordination Geometry Trigonal planar (predicted)

Ni-P Bond Length 2.19(2) A[2]

1H NMR Data not available in searched literature
13C NMR Data not available in searched literature
3P NMR Data not available in searched literature
Infrared (IR) Spectrum Data not available in searched literature

Synthesis and Handling

(Ethene)bis(triphenylphosphine)nickel(0) is typically synthesized from a suitable nickel(0)
precursor, such as bis(1,5-cyclooctadiene)nickel(0) [Ni(cod)z], through ligand exchange. Due to
its air-sensitive nature, all manipulations must be performed under an inert atmosphere (e.g.,
nitrogen or argon) using Schlenk line or glovebox techniques.

Experimental Protocol: Synthesis from Bis(1,5-
cyclooctadiene)nickel(0)

This protocol is based on the general principle of ligand exchange on a Ni(0) center.

Materials:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.researchgate.net/figure/31-P-1-H-NMR-data-for-the-complexes_tbl3_233086719
https://www.researchgate.net/figure/31-P-1-H-NMR-data-for-the-complexes_tbl3_233086719
https://www.researchgate.net/figure/31-P-1-H-NMR-data-for-the-complexes_tbl3_233086719
https://www.researchgate.net/figure/31-P-1-H-NMR-data-for-the-complexes_tbl3_233086719
https://cdnsciencepub.com/doi/pdf/10.1139/v90-096
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12880120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Bis(1,5-cyclooctadiene)nickel(0) [Ni(cod)z]

Triphenylphosphine (PPhs)

Ethene (Ethylene) gas

Anhydrous, degassed solvent (e.g., toluene or benzene)

Procedure:

In a Schlenk flask under an inert atmosphere, dissolve bis(1,5-cyclooctadiene)nickel(0) in the
chosen anhydrous, degassed solvent.

» Add two equivalents of triphenylphosphine to the solution while stirring.

» Bubble ethene gas through the solution for a specified period to facilitate the displacement of
the cyclooctadiene ligands.

e The product can be isolated by precipitation upon addition of a non-polar solvent (e.g.,
pentane or hexane) and subsequent filtration under inert atmosphere.

The resulting solid should be washed with the non-polar solvent and dried under vacuum.

Note: This is a generalized procedure. Specific reaction times, temperatures, and
concentrations should be optimized based on literature precedents for similar nickel(0)
phosphine complexes.

Chemical Reactivity and Catalytic Applications

(Ethene)bis(triphenylphosphine)nickel(0) serves as a valuable precursor to the catalytically
active 14-electron species, "Ni(PPhs)2", which is formed upon dissociation of the ethene ligand.
This coordinatively unsaturated species is a key intermediate in a variety of nickel-catalyzed
cross-coupling reactions.

The general catalytic cycle for many nickel-catalyzed cross-coupling reactions involves the
following key steps:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12880120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Oxidative Addition: The active Ni(0) species undergoes oxidative addition with an organic
halide (R-X) to form a Ni(ll) intermediate.

o Transmetalation: In reactions like the Suzuki-Miyaura coupling, the organonickel(ll) halide
then reacts with an organoboron reagent in the presence of a base, leading to the formation
of a diorganonickel(ll) complex.

e Reductive Elimination: The diorganonickel(ll) complex undergoes reductive elimination to
form the new carbon-carbon bond (R-R') and regenerate the catalytically active Ni(0)

species.

The ethene ligand in the title compound is labile and can be readily displaced by other
substrates, initiating the catalytic cycle.

Visualizing Chemical Processes
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of
(Ethene)bis(triphenylphosphine)nickel(0).
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Synthesis Workflow for (Ethene)bis(triphenylphosphine)nickel(0)

Starting Materials

Bis(1,5-cyclooctadiene)nickel(0) Triphenylphosphine Anhydrous, Degassed Solvent
[Ni(cod)2] (2 equiv.) (e.g., Toluene)
\ Reaction /

Dissolve N|(cod)z and PPhs
in solvent under inert atmosphere

Bubble Ethene (Cz2H4) gas
through the solution
4 Work-up and Isolation A
Add non- polar solvent
(e.g., Pentane) to precipitate
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Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of
(Ethene)bis(triphenylphosphine)nickel(0).
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Generalized Catalytic Cycle

The diagram below represents a simplified catalytic cycle for a nickel-catalyzed cross-coupling
reaction, where (Ethene)bis(triphenylphosphine)nickel(0) can serve as the precatalyst.

Generalized Nickel-Catalyzed Cross-Coupling Cycle

(Ethene)bis(triphenylphosphine)nickel(0)
[Ni(C2H4)(PPhs)2]

- C2H4

Oxidative Addition
(R-X)

/

+ R-R’

Transmetalation
(R-M)

(Reductive Elimination)

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12880120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: A simplified diagram of a nickel-catalyzed cross-coupling cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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